Cas no 18244-32-1 (Silane, (3-chloro-2-methylpropyl)trimethyl-)

• Product Name: Silane, (3-chloro-2-methylpropyl)trimethyl-
• CAS No: 18244-32-1
• MF: C₇H₁₇ClSi
• MW: 164.748382329941
• CID: 5284352
• Update Time: 2025-05-23

Silane, (3-chloro-2-methylpropyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (3-chloro-2-methylpropyl)trimethyl-

• Inchi： 1S/C7H17ClSi/c1-7(5-8)6-9(2,3)4/h7H,5-6H2,1-4H3
• InChI Key： YQFWHIICMPQRDZ-UHFFFAOYSA-N
• SMILES： [Si](CC(C)CCl)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Silane, (3-chloro-2-methylpropyl)trimethyl-

Silane, (3-chloro-2-methylpropyl)trimethyl- (CAS No. 18244-32-1)

Silane, (3-chloro-2-methylpropyl)trimethyl-, also known by its CAS registry number 18244-32-1, is a versatile organosilicon compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound is a member of the broader class of silanes, which are organosilicon compounds with silicon-hydrogen bonds. The structure of (3-chloro-2-methylpropyl)trimethylsilane consists of a central silicon atom bonded to three methyl groups and a (3-chloro-2-methylpropyl) group, making it a valuable intermediate in various chemical reactions.

The synthesis of (3-chloro-2-methylpropyl)trimethylsilane typically involves the reaction of chlorinated alkanes with trimethylchlorosilane in the presence of a suitable catalyst. This reaction is often carried out under specific conditions to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing the overall process. The compound's stability and reactivity make it an ideal candidate for use in various industrial applications.

One of the most notable applications of (3-chloro-2-methylpropyl)trimethylsilane is in the field of organic synthesis. Its ability to act as a precursor for the formation of complex organic molecules has been extensively explored. For instance, it can be used in the preparation of biologically active compounds, such as pharmaceutical intermediates and agrochemicals. The compound's reactivity is particularly useful in cross-coupling reactions, where it serves as a valuable reagent for forming carbon-silicon bonds.

In materials science, (3-chloro-2-methylpropyl)trimethylsilane has found applications in the development of advanced materials such as polymers and coatings. Its unique properties, including thermal stability and resistance to environmental factors, make it suitable for use in high-performance materials. Recent studies have highlighted its potential in the creation of self-healing polymers, where its ability to undergo reversible chemical transformations plays a crucial role.

The compound's role in catalysis is another area where it has demonstrated significant potential. As a ligand or catalyst precursor, (3-chloro-2-methylpropyl)trimethylsilane can enhance the efficiency and selectivity of various catalytic processes. Its ability to stabilize transition metal complexes has led to its use in homogeneous catalysis for reactions such as olefin polymerization and hydrogenation.

From an environmental perspective, researchers have been investigating the biodegradation pathways and ecological impact of (3-chloro-2-methylpropyl)trimethylsilane. Understanding its fate in natural systems is crucial for assessing its safety and sustainability. Recent studies suggest that under certain conditions, the compound can undergo hydrolysis to form less harmful byproducts, which is promising for its eco-friendly applications.

In conclusion, Silane, (3-chloro-2-methylpropyl)trimethyl-, CAS No. 18244-32-1, stands out as a multifaceted compound with diverse applications across various industries. Its chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains a key player in modern chemistry research. As new findings emerge, this compound continues to expand its potential in both academic and industrial settings.